5-chloro-N-({2-[(2-methylpiperidin-1-yl)methyl]phenyl}methyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-[[2-[(2-methylpiperidin-1-yl)methyl]phenyl]methyl]-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C20H25ClN4OS/c1-14-7-5-6-10-25(14)13-16-9-4-3-8-15(16)11-22-19(26)18-17(21)12-23-20(24-18)27-2/h3-4,8-9,12,14H,5-7,10-11,13H2,1-2H3,(H,22,26)
• InChI Key: YSLWDSDPKQMQIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC=CC=C2CNC(=O)C3=NC(=NC=C3Cl)SC
• Molecular Formula: C20H25ClN4OS
• Molecular Weight: 405.0 g/mol

Description

The compound “5-chloro-N-({2-[(2-methylpiperidin-1-yl)methyl]phenyl}methyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide” is related to a class of compounds known as anaplastic lymphoma kinase (ALK) inhibitors. ALK inhibitors are a type of cancer treatment that blocks the action of ALK, a protein that helps cells grow and divide. Blocking this protein can help stop the growth of cancer cells.

Mechanism of Action

As an ALK inhibitor, this compound likely works by binding to the ALK protein and preventing it from signaling cells to grow and divide. This can help slow the growth of cancers that are driven by abnormal ALK activity.

Future Directions

ALK inhibitors are a promising area of cancer research, and new compounds are being developed and tested in clinical trials. Future research will likely focus on improving the efficacy and safety of these drugs, as well as finding ways to overcome resistance that can develop with long-term use.